
A Comparative Guide to Anion Analysis:
Evaluating the Dionex AS19 Method and

Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

For researchers, scientists, and professionals in drug development, the accurate and precise

quantification of anions is critical for product quality and safety. The Dionex AS19 column from

Thermo Fisher Scientific is a widely used tool for this purpose, particularly for the analysis of

trace levels of oxyhalides like bromate in drinking water.[1][2] This guide provides an objective

comparison of the Dionex AS19 method's performance with other prominent anion exchange

columns, supported by available experimental data.

The Dionex AS19 is a high-capacity, hydroxide-selective anion-exchange column designed for

the analysis of a wide range of inorganic anions and oxyhalides.[1] It is recognized for its

optimized selectivity for bromate and its ability to meet the performance requirements of U.S.

EPA Methods 300.0 and 300.1.[1][2] Alternatives to the Dionex AS19 include other columns

from the Dionex portfolio, such as the AS22 and AS23, as well as columns from other

manufacturers like the Metrohm A Supp series.

Performance Comparison: Accuracy and Precision
The following table summarizes the reported performance data for the Dionex AS19 method

and selected alternatives. Accuracy is presented as the percentage recovery of a known

amount of spiked analyte, while precision is indicated by the relative standard deviation

(%RSD) of replicate measurements.
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Column/Metho
d

Analyte(s) Matrix
Accuracy (%
Recovery)

Precision
(%RSD)

Dionex AS19

Bromate,

Chloride, Sulfate,

etc.

Reagent Water,

Drinking Water,

Bottled Water

92.0 - 110.0 0.8 - 4.5

Dionex AS22-

Fast-4µm

Chloride, Nitrite,

Nitrate, Sulfate
Drinking Water 87 - 107 <1

Metrohm A Supp

19
Standard Anions Water Samples

Fulfills US EPA

300.1A and DIN

ISO 10304-1

requirements

High stability and

reproducibility

Metrohm A Supp

5
Standard Anions Water Samples

High-efficiency

separation

Optimum peak

shapes

Experimental Protocols
Detailed methodologies are crucial for replicating and comparing results. Below are outlines of

the experimental protocols for the Dionex AS19 method as described in a key application note

and a representative method for an alternative column.

Dionex AS19 Method for Trace Oxyhalides and Bromide
This method is detailed in Thermo Fisher Scientific Application Note 167 and is suitable for the

determination of trace concentrations of oxyhalides and bromide in municipal and bottled

waters.[3]

Instrumentation:

Thermo Scientific Dionex ICS-2000 Reagent-Free Ion Chromatography (RFIC) system or

equivalent[3]

Dionex IonPac AS19 Analytical Column (4 × 250 mm)[3]

Dionex IonPac AG19 Guard Column (4 × 50 mm)[3]
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Dionex ASRS 300 Anion Self-Regenerating Suppressor[1]

Conductivity Detector[3]

Reagents and Standards:

Deionized (DI) water, Type I reagent grade, 18.2 MΩ-cm resistivity or better

Anion standards for calibration

Chromatographic Conditions:

Eluent: Potassium Hydroxide (KOH) gradient generated by an Eluent Generator[1]

Flow Rate: 1.0 mL/min[4]

Injection Volume: 250 µL[5]

Temperature: 30 °C[1]

Detection: Suppressed conductivity[1]

Representative Method Using an Alternative Column
(Dionex AS22-Fast-4µm)
This method is based on a validation study for the rapid quantification of priority anions in

drinking water.

Instrumentation:

Ion Chromatography system with a conductivity detector

Dionex IonPac AS22-Fast-4µm Analytical Column (4 × 150 mm)

Reagents and Standards:

Deionized (DI) water

Sodium Carbonate (Na₂CO₃) / Sodium Bicarbonate (NaHCO₃) eluent
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Anion standards for calibration

Chromatographic Conditions:

Eluent: 4.5 mM Na₂CO₃ / 1.4 mM NaHCO₃

Flow Rate: 1.2 mL/min

Injection Volume: 25 µL

Detection: Suppressed conductivity

Experimental Workflow
The following diagram illustrates a typical experimental workflow for anion analysis using ion

chromatography, from sample collection to data analysis.
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Figure 1. A generalized workflow for anion analysis by ion chromatography.

Summary and Conclusion
The Dionex AS19 method demonstrates good accuracy and precision for the analysis of

anions, particularly for trace-level determination of bromate in various water matrices, as

supported by validation data in Thermo Fisher Scientific's application notes. The method's

compliance with EPA standards further underscores its reliability for regulatory monitoring.[1][2]

Alternative columns such as the Dionex AS22-Fast-4µm also offer excellent performance, with

a validation study showing high recovery and precision for common anions in drinking water.

The Metrohm A Supp series, including the A Supp 5 and A Supp 19, are presented as robust
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alternatives with high capacity and stability, suitable for a wide range of applications and also

meeting EPA method requirements.[6][7]

The choice of method will ultimately depend on the specific application, required sensitivity,

sample matrix, and desired throughput. For laboratories focused on trace bromate analysis in

drinking water, the Dionex AS19 provides a well-documented and validated solution. For those

seeking faster analysis times for common anions, a column like the Dionex AS22-Fast-4µm

may be more suitable. The Metrohm A Supp columns offer a competitive alternative with a

strong emphasis on durability and performance in complex matrices. Researchers and analysts

should carefully consider the specific performance data and experimental conditions to select

the most appropriate method for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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